Bis(trimethylsilyl) malonate
Bis(trimethylsilyl) malonate
Bis(trimethylsilyl) malonate is precursor for metal-organic chemical vapor deposition (MOCVD) of HfO2 and ZrO2 thin films. It undergoes acylation reaction with acid chlorides and acyl carbonates in the presence of triethylamine and magnesium or lithium salts to give β-keto acids or methyl ketones.
Brand Name:
Vulcanchem
CAS No.:
18457-04-0
VCID:
VC21055029
InChI:
InChI=1S/C9H20O4Si2/c1-14(2,3)12-8(10)7-9(11)13-15(4,5)6/h7H2,1-6H3
SMILES:
C[Si](C)(C)OC(=O)CC(=O)O[Si](C)(C)C
Molecular Formula:
C9H20O4Si2
Molecular Weight:
248.42 g/mol
Bis(trimethylsilyl) malonate
CAS No.: 18457-04-0
Cat. No.: VC21055029
Molecular Formula: C9H20O4Si2
Molecular Weight: 248.42 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bis(trimethylsilyl) malonate is precursor for metal-organic chemical vapor deposition (MOCVD) of HfO2 and ZrO2 thin films. It undergoes acylation reaction with acid chlorides and acyl carbonates in the presence of triethylamine and magnesium or lithium salts to give β-keto acids or methyl ketones. |
|---|---|
| CAS No. | 18457-04-0 |
| Molecular Formula | C9H20O4Si2 |
| Molecular Weight | 248.42 g/mol |
| IUPAC Name | bis(trimethylsilyl) propanedioate |
| Standard InChI | InChI=1S/C9H20O4Si2/c1-14(2,3)12-8(10)7-9(11)13-15(4,5)6/h7H2,1-6H3 |
| Standard InChI Key | ATCKJLDGNXGLAO-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)OC(=O)CC(=O)O[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)OC(=O)CC(=O)O[Si](C)(C)C |
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